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Compound of Interest

Compound Name: 2-Tridecylheptadecanal

Cat. No.: B15173055

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tridecylheptadecanal is a long-chain, alpha-branched aldehyde. While specific applications
for this molecule are not widely documented, its structural features—a long aliphatic chain
providing lipophilicity and a sterically hindered aldehyde group—suggest potential utility in
various fields of chemical and pharmaceutical research. Long-chain aldehydes are
intermediates in the synthesis of corresponding alcohols and carboxylic acids and can be
valuable in the development of novel surfactants, lubricants, and polymers. In the context of
drug development, such molecules can serve as synthetic intermediates or as components of
lipid-based drug delivery systems.

This technical guide outlines a proposed two-step synthesis pathway for 2-
Tridecylheptadecanal, commencing from a readily available long-chain primary alcohol. The
synthesis leverages the Guerbet reaction to construct the carbon skeleton of the precursor
alcohol, followed by a selective oxidation to yield the target aldehyde. Detailed hypothetical
experimental protocols, quantitative data, and mechanistic diagrams are provided to facilitate
the practical implementation of this synthesis.

Proposed Synthesis Pathway

The proposed synthesis of 2-Tridecylheptadecanal is a two-step process:
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o Guerbet Reaction: Dimerization of pentadecan-1-ol to form the C30 branched alcohol, 2-
tridecylheptadecan-1-ol.

o Oxidation: Selective oxidation of the primary alcohol, 2-tridecylheptadecan-1-ol, to the
corresponding aldehyde, 2-tridecylheptadecanal.

Guerbet Reaction Oxidation

Pentadecan-1-ol NaOH, Ru catalyst 2-Tridecylheptadecan-1-ol PCC or DMP 2—Tridecy|heptadecanal)
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Tridecylheptadecanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15173055#synthesis-pathways-for-2-
tridecylheptadecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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